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Compound of Interest

Compound Name: 3-Chloro-1,2-benzisoxazole

Cat. No.: B094866

For Researchers, Scientists, and Drug Development Professionals

The benzisoxazole scaffold has emerged as a privileged structure in medicinal chemistry,
consistently yielding compounds with a diverse and potent range of biological activities. This
technical guide provides an in-depth exploration of the potential applications of novel
benzisoxazole derivatives, with a focus on their therapeutic promise in oncology, infectious
diseases, and central nervous system disorders. This document summarizes key quantitative
data, details relevant experimental protocols, and visualizes critical signaling pathways and
workflows to facilitate further research and development in this exciting field.

Antipsychotic Potential: Targeting Dopaminergic
and Serotonergic Pathways

Benzisoxazole derivatives are well-established as atypical antipsychotic agents. Drugs such as
risperidone, paliperidone, and iloperidone have demonstrated efficacy in treating schizophrenia
and bipolar disorder.[1] Their primary mechanism of action involves antagonism of dopamine
D2 and serotonin 5-HT2A receptors.[1] The therapeutic goal is to modulate neurotransmitter
activity in key brain regions, such as the mesolimbic and nigrostriatal pathways, to alleviate
psychotic symptoms while minimizing extrapyramidal side effects.[1]

The complex interplay of these neurotransmitter systems is a critical area of study for
developing next-generation antipsychotics with improved efficacy and safety profiles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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